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Compound of Interest

Compound Name:
3,3',5,5'-

Tetrakis(trifluoromethyl)benzhydrol

CAS No.: 87901-76-6

Cat. No.: B1306020

Get Quote

3,3',5,5'-Tetrakis(trifluoromethyl)benzhydrol is a highly fluorinated, sterically hindered

secondary alcohol. Its structure is based on a diphenylmethanol (benzhydrol) core,

distinguished by the presence of four trifluoromethyl (-CF3) groups symmetrically positioned on

its two phenyl rings. This extensive fluorination is not a trivial modification; it fundamentally

alters the molecule's physicochemical and biological properties.

The trifluoromethyl group is a cornerstone of modern medicinal chemistry.[1][2] Its strong

electron-withdrawing nature and high lipophilicity can drastically improve a drug candidate's

metabolic stability, membrane permeability, and binding affinity to biological targets.[3] The

benzhydryl motif itself is recognized as a privileged pharmacophore, particularly in

antihistaminic and neuroactive drugs. Therefore, 3,3',5,5'-tetrakis(trifluoromethyl)benzhydrol
represents a unique chemical entity, serving as a valuable building block for synthesizing novel

compounds with potentially enhanced pharmacological profiles and as a specialized tool in

materials science. This guide provides a comprehensive overview of its properties, synthesis,

characterization, and applications.
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Part 1: Core Physicochemical and Structural Data
The defining characteristics of 3,3',5,5'-Tetrakis(trifluoromethyl)benzhydrol are summarized

below. The four trifluoromethyl groups create a molecule with significant molecular weight and

a high fluorine content, which dictates its solubility, reactivity, and analytical signatures.

Property Value Source(s)

Molecular Weight 456.23 g/mol [4][5]

Molecular Formula C₁₇H₈F₁₂O [4][5]

CAS Number 87901-76-6 [4][6]

IUPAC Name

bis[3,5-

bis(trifluoromethyl)phenyl]meth

anol

[5]

Synonyms

Di[3,5-

di(trifluoromethyl)phenyl]metha

nol

[5]

Melting Point 147°C to 149°C [5]

Appearance
White to off-white crystalline

solid
N/A

Part 2: Synthesis and Analytical Validation
The synthesis of highly functionalized benzhydrols requires precise control of reaction

conditions to achieve high yields and purity. The most common and reliable method involves a

Grignard reaction, a classic carbon-carbon bond-forming strategy.

Recommended Synthesis Protocol: Grignard Reaction
This protocol outlines the synthesis starting from 3,5-bis(trifluoromethyl)bromobenzene. The

causality for this choice rests on the commercial availability of the starting material and the

robustness of the Grignard reaction for forming the central carbinol carbon. The subsequent

reduction of the intermediate ketone is a standard and high-yielding transformation.
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Step 1: Formation of the Grignard Reagent

Apparatus Setup: Assemble a three-necked, flame-dried flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is scrupulously dry

to prevent quenching of the Grignard reagent.

Reagent Preparation: Place magnesium turnings in the flask. In the dropping funnel, add a

solution of 3,5-bis(trifluoromethyl)bromobenzene in anhydrous tetrahydrofuran (THF).

Initiation and Reaction: Add a small portion of the bromide solution to the magnesium.

Initiation may require gentle heating or the addition of an iodine crystal. Once the reaction

begins (as evidenced by bubbling and heat generation), add the remaining bromide solution

dropwise at a rate that maintains a gentle reflux.

Completion: After the addition is complete, continue to stir the mixture at reflux for an

additional 1-2 hours to ensure complete formation of the Grignard reagent, [3,5-

(CF₃)₂C₆H₃]MgBr.

Step 2: Reaction with an Ester and Hydrolysis

Carbinol Formation: Cool the Grignard solution to 0°C in an ice bath. Add a solution of an

appropriate ester, such as ethyl formate, in anhydrous THF dropwise via the addition funnel.

This reaction forms the diarylmethoxide intermediate.

Quenching and Hydrolysis: After stirring for several hours, slowly and carefully quench the

reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[7] This

hydrolyzes the magnesium alkoxide to the desired benzhydrol. The use of NH₄Cl provides a

mildly acidic workup, minimizing potential side reactions.

Step 3: Extraction and Purification

Phase Separation: Transfer the reaction mixture to a separatory funnel. Extract the aqueous

layer multiple times with diethyl ether or ethyl acetate.

Washing: Combine the organic extracts and wash sequentially with water and brine to

remove inorganic salts.
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Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude product is typically a solid. Purify via recrystallization from a suitable

solvent system (e.g., hexanes/ethyl acetate) to yield pure 3,3',5,5'-
tetrakis(trifluoromethyl)benzhydrol.

Diagram of the Synthetic Workflow:
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Step 1: Grignard Formation

Step 2: C-C Bond Formation

Step 3: Workup & Purification

3,5-bis(trifluoromethyl)bromobenzene
+ Mg Turnings

[3,5-(CF3)2C6H3]MgBr
(Grignard Reagent)

Reflux

Ethyl Formate
in Anhydrous THF

Anhydrous THF

Diarylmethoxide Intermediate

0°C to RT

Aqueous NH4Cl Quench
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Recrystallization

Pure 3,3',5,5'-Tetrakis-
(trifluoromethyl)benzhydrol
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Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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